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Compound of Interest

Compound Name: Malonyl chloride

Cat. No.: B156481

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of malonyl chloride, a pivotal
reagent in organic synthesis. It details the compound's fundamental physicochemical
properties, provides explicit experimental protocols for its synthesis, and explores its
applications, particularly within the realm of pharmaceutical development.

Core Properties of Malonyl Chloride

Malonyl chloride, also known as propanedioyl dichloride, is the diacyl chloride derivative of
malonic acid.[1] It is a highly reactive compound, making it a versatile building block for
introducing a malonyl group into various molecular scaffolds.[2] Due to its reactivity, particularly
with water, it must be handled with care in a controlled environment.[3]

Quantitative Data Summary

The key quantitative properties of malonyl chloride are summarized in the table below for
easy reference.
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Property Value References
Molecular Formula C3H2CI202 [11[4]15]16]
Molecular Weight 140.95 g/mol [1][4]5]16]
CAS Number 1663-67-8 [41[5]
Appearance Colorless to pale yellow liquid [1112]

Boiling Point 58-60 °C at 28 mmHg [1]

Density ~1.45 g/mL at 25 °C [21[7]

Experimental Protocols

The synthesis of malonyl chloride is most commonly achieved through the reaction of malonic
acid with a chlorinating agent, typically thionyl chloride.[1][8][9] The following sections provide a
detailed methodology for this synthesis, as well as an example of its application in further
reactions.

Synthesis of Malonyl Chloride from Malonic Acid

This protocol is adapted from established organic synthesis procedures.[5][6]
Materials:

e Finely powdered, dry malonic acid (0.5 mole, 52 g)

e Thionyl chloride (1.65 mole, 120 mL)

e 250 mL Erlenmeyer flask with a ground-glass joint

» Reflux condenser

e Calcium chloride drying tube

e Heating bath

e 125 mL modified Claisen flask for distillation
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e Vacuum source (e.g., water aspirator)

Procedure:

In a 250 mL Erlenmeyer flask, combine the finely powdered, dry malonic acid and thionyl
chloride.

 Fit the flask with a reflux condenser topped with a calcium chloride drying tube to protect the
reaction from atmospheric moisture.

o Warm the flask in a heating bath maintained at 45-50 °C for 3 days. Swirl the mixture
occasionally. The mixture will gradually darken.

 After the initial heating period, increase the bath temperature to 60 °C and heat for an
additional 5-6 hours.

» After cooling, transfer the reaction mixture to a 125 mL modified Claisen flask for distillation.

o Distill the mixture under reduced pressure. A small forerun of excess thionyl chloride will be
collected first.

o Collect the malonyl chloride fraction, which distills at 58-60 °C / 28 mmHg. The product is a
pale yellow liquid.

Expected Yield: 72—-85% (50.5-60 g).[6]

Applications in Synthesis

Malonyl chloride is a key intermediate in the synthesis of a wide range of compounds,
including pharmaceuticals, agrochemicals, and polymers.[2][3] Its bifunctional nature allows it
to be used in the preparation of various cyclic compounds through diacylation.[1]

Example Application: Synthesis of Di-tert-butyl Malonate

This protocol demonstrates the use of newly synthesized malonyl chloride in a subsequent
reaction.[5]

Materials:
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Malonyl dichloride (0.2 mole, 28.0 g)

tert-butyl alcohol (dried, 1 mole, 100 mL)

Dry dimethylaniline (0.63 mole, 80 mL)

Dry, alcohol-free chloroform (~60 mL)

1 L reaction flask equipped with a stirrer and dropping funnel

Ice bath

Procedure:

In the 1 L reaction flask, combine the tert-butyl alcohol and dimethylaniline.
» Begin stirring and cool the flask in an ice bath.
» Dissolve the malonyl dichloride in approximately 60 mL of dry, alcohol-free chloroform.

o Slowly add the malonyl dichloride solution from the dropping funnel to the cooled alcohol-
amine mixture.

» Control the addition rate to maintain the reaction temperature below 30 °C, as the reaction is
exothermic.

This reaction exemplifies how malonyl chloride serves as a precursor for malonic esters,
which are fundamental in more complex molecular constructions.

Logical Workflow: Synthesis of Malonyl Chloride

The following diagram illustrates the key steps and logical flow of the synthesis protocol
described above.
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Caption: Workflow for the synthesis of malonyl chloride.

Role in Drug Development

Malonyl chloride and its derivatives are significant in the pharmaceutical industry. For

instance, methyl malonyl chloride is an intermediate in the synthesis of sitagliptin, a

medication used to treat type 2 diabetes.[7] The reactivity of malonyl chloride allows for the

efficient construction of complex heterocyclic structures that are often found in active
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pharmaceutical ingredients.[10] Its role as a versatile building block facilitates the development
of novel drug candidates.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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